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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

Cat. No.: B074488 Get Quote

CAS Number: 1132-42-9

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of N-Cyclohexylacetoacetamide,

a chemical compound with potential applications in various scientific fields. This document

consolidates available data on its physicochemical properties, synthesis, and analytical

characterization.

Physicochemical Properties
N-Cyclohexylacetoacetamide, with the IUPAC name N-cyclohexyl-3-oxobutanamide, is a

solid at room temperature.[1] A summary of its key physicochemical properties is presented in

the table below.

Property Value Source

Molecular Formula C₁₀H₁₇NO₂ PubChem

Molecular Weight 183.25 g/mol PubChem[1]

Melting Point 74 °C PrepChem.com

Boiling Point Not available

Solubility Not available
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Synthesis
A known method for the synthesis of N-Cyclohexylacetoacetamide involves the reaction of

cyclohexylamine with diketene.

Experimental Protocol: Synthesis of N-
Cyclohexylacetoacetamide
This protocol is adapted from a literature source.

Materials:

Cyclohexylamine (99 g)

Diketene (84 g)

Benzene (500 ml)

Isopropyl ether

Procedure:

A mixture of 500 ml of benzene and 99 g of cyclohexylamine is prepared.

Over a period of 30 minutes, 84 g of diketene is introduced to the cyclohexylamine solution.

The reaction mixture is stirred for 4 hours at 20 °C.

Following the stirring period, the mixture is evaporated to dryness by distillation under

reduced pressure.

The resulting residue is taken up in isopropyl ether.

The solution is then cooled and the precipitate is collected by vacuum filtration.

The recovered precipitate is dried and then recrystallized from isopropyl ether to yield 137 g

of N-cyclohexyl-acetylacetamide.
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Synthesis Workflow
Caption: Synthesis workflow for N-Cyclohexylacetoacetamide.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for N-
Cyclohexylacetoacetamide is not readily available in the public domain. Characterization of

this compound would require standard analytical techniques.

Applications and Biological Activity
Currently, there is a lack of publicly available information on the specific applications and

biological activity of N-Cyclohexylacetoacetamide. Further research is needed to explore its

potential uses in areas such as organic synthesis, medicinal chemistry, and drug development.

While studies on other acetamide derivatives have shown a range of biological activities, these

cannot be directly extrapolated to N-Cyclohexylacetoacetamide without specific experimental

validation. No information regarding its mechanism of action or involvement in any signaling

pathways has been documented.

Conclusion
N-Cyclohexylacetoacetamide is a compound for which a synthetic method and basic

physicochemical properties are known. However, a significant gap exists in the scientific

literature regarding its detailed analytical characterization, potential applications, and biological

profile. This technical guide serves as a foundational document, highlighting the current

knowledge and underscoring the need for further investigation to unlock the potential of this

molecule. Researchers and scientists are encouraged to undertake studies to fill these

knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Cyclohexylacetoacetamide: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074488#n-cyclohexylacetoacetamide-cas-number-
1132-42-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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